(2Z)-4-{[3-(ethoxycarbonyl)-4-ethyl-5-methylthiophen-2-yl]amino}-4-oxobut-2-enoic acid

• IUPAC Name: (Z)-4-[(3-ethoxycarbonyl-4-ethyl-5-methylthiophen-2-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C14H17NO5S/c1-4-9-8(3)21-13(12(9)14(19)20-5-2)15-10(16)6-7-11(17)18/h6-7H,4-5H2,1-3H3,(H,15,16)(H,17,18)/b7-6-
• InChI Key: MVSVKQDQWLWOPC-SREVYHEPSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OCC)NC(=O)C=CC(=O)O)C
• Isomeric SMILES: CCC1=C(SC(=C1C(=O)OCC)NC(=O)/C=C\C(=O)O)C
• Molecular Formula: C14H17NO5S
• Molecular Weight: 311.36 g/mol
• CAS No.: 540530-34-5

Description

(2Z)-4-{[3-(ethoxycarbonyl)-4-ethyl-5-methylthiophen-2-yl]amino}-4-oxobut-2-enoic acid is a useful research compound. Its molecular formula is C14H17NO5S and its molecular weight is 311.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescent Molecular Crystals

Research conducted by Zhestkij et al. (2021) highlighted the synthesis of organic compounds, including derivatives similar to the mentioned compound, used as building blocks for organic molecular crystals. These crystals exhibit highly stable photoluminescence at ambient conditions, demonstrating potential applications in materials science and optoelectronics Zhestkij et al., 2021.

Heterocyclic Systems

Another application was detailed by Selič et al. (1997), where derivatives of the mentioned compound were utilized in the synthesis of heterocyclic systems, including the preparation of various pyrido-pyrimidinones. These compounds have potential pharmacological implications, showcasing the compound's utility in medicinal chemistry Selič et al., 1997.

Structural Investigation

Venkatesan et al. (2016) conducted a structural investigation of a similar compound, characterizing it through X-ray crystallography, spectroscopy, and DFT calculations. This research provides insight into the molecular structure and interactions, which could inform further applications in drug design and material science Venkatesan et al., 2016.